Cas no 6974-87-4 (Dodecanoic acid,2-bromo-, ethyl ester)

• Product Name: Dodecanoic acid,2-bromo-, ethyl ester
• CAS No: 6974-87-4
• MF: C₁₄H₂₇BrO₂
• MW: 307.266984224319
• CID: 510671
• PubChem ID: 95583
• Update Time: 2025-04-19

Dodecanoic acid,2-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-bromo-, ethyl ester
• ETHYL A-BROMOLAURATE
• 2-Brom-dodecansaeure-aethylester
• 2-Bromododecanoic acid ethyl ester
• 2-Bromolauric acid ethyl ester
• ethyl 2-bromododecanoate
• Ethyl2-bromoLaurate
• NSC-22012
• 6974-87-4
• 1-(2-furylsulfanyl)propan-2-one
• NS00044442
• Ethyl .alpha.-bromo laurate
• NSC22012
• EINECS 230-227-2
• NSC 22012
• A836631
• alpha-bromo-dodecanoic acid ethyl ester
• Dodecanoic acid, 2-bromo-, ethyl ester
• FT-0625935
• SCHEMBL4704070
• 1-(2-furylsulfanyl)acetone
• Dodecanoic acid,2-bromo-,ethyl ester
• Ethyl alpha-bromo laurate
• DTXSID401284271

• Inchi： 1S/C14H27BrO2/c1-3-5-6-7-8-9-10-11-12-13(15)14(16)17-4-2/h13H,3-12H2,1-2H3
• InChI Key： VGYZSIMAKGWWOP-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 306.11900
• Monoisotopic Mass: 306.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6.4

Experimental Properties

• Density: 1.11
• Boiling Point: 300.8°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.464
• PSA: 26.30000
• LogP: 4.84380